Cas no 77429-12-0 (4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile)

• Product Name: 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile
• CAS No: 77429-12-0
• MF: C₁₁H₅F₃N₂O
• MW: 238.165412664413
• CID: 5726219
• PubChem ID: 12660573
• Update Time: 2025-06-15

4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile
• 77429-12-0
• 4-oxo-2-(trifluoromethyl)-1H-quinoline-3-carbonitrile

• Inchi： 1S/C11H5F3N2O/c12-11(13,14)10-7(5-15)9(17)6-3-1-2-4-8(6)16-10/h1-4H,(H,16,17)
• InChI Key： YHHPYBSDDIHVDB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C2C=CC=CC=2N1)=O)(F)F

Computed Properties

• Exact Mass: 238.03539727g/mol
• Monoisotopic Mass: 238.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile

Introduction to 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile (CAS No. 77429-12-0) and Its Emerging Applications in Chemical Biology

4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile, identified by the chemical compound code CAS No. 77429-12-0, is a heterocyclic organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The structural features of 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile, particularly the presence of a hydroxyl group, a trifluoromethyl substituent, and a nitrile group, contribute to its unique chemical properties and potential applications in drug discovery and molecular imaging.

The significance of this compound lies in its versatility as a building block for synthesizing more complex molecules with tailored biological functions. Quinoline derivatives have long been recognized for their pharmacological properties, including antimicrobial, antimalarial, and anticancer activities. The introduction of electron-withdrawing groups such as the nitrile and trifluoromethyl substituents enhances the reactivity and binding affinity of the molecule, making it an attractive candidate for further biochemical investigation.

In recent years, 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile has been explored in various research avenues, particularly in the development of novel therapeutic agents. One notable area of interest is its potential role in targeting kinases and other enzymes involved in cancer progression. Studies have demonstrated that quinoline-based compounds can inhibit the activity of tyrosine kinases, which are often overexpressed in tumor cells. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a valuable modification for drug design.

Furthermore, the hydroxyl group in 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, researchers have investigated its use as a precursor for developing small-molecule inhibitors targeting specific protein-protein interactions relevant to inflammatory diseases. The nitrile group also serves as a versatile handle for chemical modifications, allowing for the introduction of additional functional moieties that can modulate biological activity.

Advances in computational chemistry have further accelerated the discovery of novel derivatives of 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile. Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts toward optimizing potency and selectivity. Additionally, high-throughput screening methods have been utilized to identify new analogs with improved pharmacokinetic profiles.

The compound has also found applications in diagnostic imaging due to its ability to emit fluorescence upon excitation with specific wavelengths. Quinoline derivatives are known for their photophysical properties, which make them suitable candidates for developing probes used in cellular imaging and bioassays. Researchers have leveraged these properties to create probes that can visualize metabolic pathways and track molecular events in real-time within living cells.

Recent studies have highlighted the potential of 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile in addressing neurological disorders. Its ability to cross the blood-brain barrier has made it an attractive candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that quinoline-based compounds can modulate neurotransmitter systems and protect against oxidative stress-induced neuronal damage.

The synthesis of 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted ketones or aldehydes with amidine derivatives followed by functional group transformations such as halogenation and nucleophilic substitution. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies that minimize waste and reduce environmental impact.

In conclusion, 4-Hydroxy-2-(trifluoromethyl)quinoline-3-carbonitrile (CAS No. 77429-12-0) represents a promising scaffold for developing novel therapeutic agents with applications spanning oncology, inflammation, diagnostics, and neurology. Its unique structural features and favorable pharmacological properties make it an invaluable asset in pharmaceutical research. As our understanding of its biological activities continues to evolve, so too will its role in advancing next-generation treatments for human diseases.